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Compound of Interest

Compound Name: Danthron

Cat. No.: B1669808

Audience: Researchers, scientists, and drug development professionals.

Introduction

Danthron (also known as Chrysazin or 1,8-Dihydroxyanthraquinone) is a naturally occurring
anthraquinone found in plants like rhubarb.[1] It is a bioactive compound recognized for its role
in regulating glucose and lipid metabolism through the activation of AMP-activated protein
kinase (AMPK).[2][3] Due to its therapeutic potential, Danthron is utilized in various research
applications, including studies on cancer, metabolic disorders, and its properties as a fungicide
and antioxidant.[1][4]

Like many organic small molecules, Danthron has poor solubility in aqueous solutions, making
Dimethyl Sulfoxide (DMSO) the recommended solvent for preparing high-concentration stock
solutions for in vitro studies.[5][6] This document provides a detailed protocol for the
preparation, storage, and handling of Danthron stock solutions using DMSO to ensure
experimental reproducibility and accuracy.

Compound Information and Properties

A summary of the key chemical and physical properties of Danthron is presented below.
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Property Value Reference

Dantron, Chrysazin, 1,8-
Synonyms : : [21[71[8]
Dihydroxyanthraquinone

CAS Number 117-10-2 [21[81[9]
Molecular Formula C14Hs04 [21[719]
Molecular Weight 240.21 g/mol [21[61[7]
Appearance Orange to brown solid powder [2][10]

Solubility and Storage

Proper storage and handling are critical to maintain the stability and efficacy of Danthron. It is
recommended to use fresh, anhydrous DMSO for dissolution, as absorbed moisture can
reduce solubility.[5][6]

Table 3.1: Solubility of Danthron

Solvent Concentration Notes Reference

Sonication or
4 -5 mg/mL (16.65 - )
DMSO ultrasound is [2][6][7]
20.82 mM)
recommended

Water Insoluble - [6]

Insoluble or slightly
Ethanol - [61[7]
soluble (<1 mg/mL)

Table 3.2: Recommended Storage Conditions

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.medchemexpress.com/Danthron.html
https://www.targetmol.com/compound/danthron
https://www.chemscene.com/product/117-10-2-cs-4392.html
https://www.medchemexpress.com/Danthron.html
https://www.chemscene.com/product/117-10-2-cs-4392.html
https://webbook.nist.gov/cgi/cbook.cgi?ID=117-10-2
https://www.medchemexpress.com/Danthron.html
https://www.targetmol.com/compound/danthron
https://webbook.nist.gov/cgi/cbook.cgi?ID=117-10-2
https://www.medchemexpress.com/Danthron.html
https://www.selleckchem.com/products/danthron.html
https://www.targetmol.com/compound/danthron
https://www.medchemexpress.com/Danthron.html
https://www.biocrick.com/Dantron-BCN6048.html
https://www.benchchem.com/product/b1669808?utm_src=pdf-body
https://www.benchchem.com/pdf/Improving_the_aqueous_solubility_of_danthron_glucoside_for_in_vitro_studies.pdf
https://www.selleckchem.com/products/danthron.html
https://www.benchchem.com/product/b1669808?utm_src=pdf-body
https://www.medchemexpress.com/Danthron.html
https://www.selleckchem.com/products/danthron.html
https://www.targetmol.com/compound/danthron
https://www.selleckchem.com/products/danthron.html
https://www.selleckchem.com/products/danthron.html
https://www.targetmol.com/compound/danthron
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669808?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Storage

Form Duration Notes Reference
Temperature
Keep away from
Powder -20°C 3 years ) [2][6]1[7]
moisture
4°C 2 years [2]

Aliquot to avoid
In DMSO -80°C 1-2 years repeated freeze- [21[61[7]
thaw cycles

-20°C 1 year [2]

Experimental Protocols

4.1. Safety Precautions

o Danthron: Handle Danthron powder in a chemical fume hood. Wear appropriate personal
protective equipment (PPE), including gloves, a lab coat, and safety glasses.

« DMSO: DMSO is a potent solvent that can readily penetrate the skin, potentially carrying
dissolved substances with it.[11] Always wear gloves and handle with care.

4.2. Protocol 1: Preparation of a 10 mM Danthron Stock Solution in DMSO
This protocol describes the preparation of a high-concentration primary stock solution.

Materials:

Danthron powder (CAS: 117-10-2)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes (1.5 mL or 2 mL)

Calibrated analytical balance

Vortex mixer
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e Sonicator (water bath)

Procedure:

o Calculate Required Mass: Use the following formula to determine the mass of Danthron
needed: Mass (mg) = Desired Concentration (mM) x Desired Volume (mL) x Molecular
Weight ( g/mol ) / 1000

o Example for 1 mL of a 10 mM solution: Mass (mg) = 10 mM x 1 mL x 240.21 g/mol / 1000
=2.4021 mg

o Weigh Danthron: Carefully weigh the calculated amount of Danthron powder and place it
into a sterile microcentrifuge tube.

e Add DMSO: Add the calculated volume of anhydrous DMSO to the tube.

» Dissolution: Vortex the tube vigorously for 1-2 minutes. If the powder is not fully dissolved,
place the tube in a water bath sonicator for 5-10 minutes, or until the solution is clear.[4][7]
Gentle warming to 37°C can also aid dissolution.[5]

o Storage: Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge
tubes to prevent contamination and degradation from repeated freeze-thaw cycles.[2][12]
Store the aliquots at -20°C or -80°C as per the guidelines in Table 3.2.

4.3. Protocol 2: Preparation of a 10 uM Working Solution for Cell Culture

This protocol describes the dilution of the DMSO stock solution into an aqueous medium for
cell-based assays.

Materials:

e 10 mM Danthron stock solution in DMSO

 Sterile cell culture medium or buffer (e.g., PBS)

o Sterile tubes for dilution

Procedure:
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 Intermediate Dilution (Recommended): To prevent precipitation, first prepare an intermediate
dilution. For example, dilute the 10 mM stock solution 1:100 in DMSO to create a 100 pM
solution.

 Final Dilution: Add the required volume of your cell culture medium to a sterile tube.

» Slow Addition: While gently vortexing the tube of medium, slowly add the required volume of
the Danthron stock (or intermediate stock) to reach the final desired concentration.[5]

o Example for a 1 mL final volume of 10 uM working solution from a 10 mM stock:
» Volume of Stock (pL) = (Final Conc. (uM) x Final Vol. (mL)) / Stock Conc. (mM)
» Volume of Stock (L) = (10 uM x 1 mL) /10 mM =1 pL

o Add 1 pL of the 10 mM stock solution to 999 uL of cell culture medium.

e Final DMSO Concentration: Ensure the final concentration of DMSO in the working solution
is non-toxic to the cells. A concentration of <0.1% is generally considered safe for most cell
lines, though some robust lines can tolerate up to 0.5%.[5][13] Always include a vehicle
control (medium with the same final DMSO concentration) in your experiments.

Visualized Workflows

The following diagrams illustrate the key experimental processes.
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Protocol 1: Stock Solution Preparation
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Caption: Workflow for preparing a Danthron stock solution in DMSO.
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Protocol 2: Working Solution Preparation
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Caption: Workflow for diluting Danthron stock for cell-based assays.

Application Example: AMPK Pathway Activation

Danthron functions as an activator of the AMPK signaling pathway.[2] In cell-based assays,
such as those using HepG2 or C2C12 cells, Danthron has been shown to dose-dependently
promote the phosphorylation of AMPK and its downstream target, acetyl-CoA carboxylase
(ACC), at concentrations ranging from 0.1 uM to 10 uM.[2][10] When designing experiments, it
is advisable to perform a dose-response study to determine the optimal concentration for the
specific cell line and experimental conditions.

Troubleshooting
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Issue

Possible Cause

Suggested Solution

Compound precipitates upon

dilution in aqueous medium.

Low aqueous solubility; rapid

change in solvent polarity.

Perform serial dilutions. Add
the DMSO stock solution
slowly to the agueous medium
while vortexing to ensure rapid
dispersion.[5] Consider using a

co-solvent if issues persist.

Inconsistent results between

experiments.

Degradation of stock solution

due to repeated freeze-thaw

cycles; variable cell conditions.

Use fresh aliquots for each
experiment.[13] Ensure
consistency in cell passage
number and confluency.
Prepare fresh working

solutions for each use.[2]

High cell death in vehicle

control group.

DMSO concentration is too

high for the cell line.

Reduce the final DMSO
concentration to a non-toxic
level (typically <0.1-0.5%).[13]
Perform a DMSO toxicity curve
for your specific cell line to

determine its tolerance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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